4-(2-Hydroxyphenyl)-2-(4-pyridyl)thiazole

• IUPAC Name: 2-(2-pyridin-4-yl-1,3-thiazol-4-yl)phenol
• InChI: InChI=1S/C14H10N2OS/c17-13-4-2-1-3-11(13)12-9-18-14(16-12)10-5-7-15-8-6-10/h1-9,17H
• InChI Key: IJAOLTKSJPWGRO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CSC(=N2)C3=CC=NC=C3)O
• Molecular Formula: C14H10N2OS
• Molecular Weight: 254.31 g/mol

Description

4-(2-Hydroxyphenyl)-2-(4-pyridyl)thiazole, also known as HPTZ, is a thiazole derivative that has been extensively researched for its potential use in various scientific applications. This compound has been found to exhibit significant biological activity, making it a promising candidate for use in drug development and other research areas.

Scientific Research Applications

Fluorescence Properties

4-(2-Hydroxyphenyl)-2-(4-pyridyl)thiazole derivatives exhibit enhanced fluorescence properties due to the presence of hydroxyl groups which likely form intramolecular hydrogen bonds. This enhancement is further increased by the introduction of electron-withdrawing substituents, leading to high fluorescence quantum yields. These characteristics make them suitable for use in fluorescent sensors and studies related to light-emitting materials (Kammel et al., 2016).

Corrosion Inhibition

Thiazole-based pyridine derivatives have shown potential as corrosion inhibitors for mild steel in acidic conditions. Their inhibition efficiency is linked to their concentration and the presence of specific substituents that enhance their interaction with the metal surface, suggesting their utility in protecting metals from corrosion (Chaitra et al., 2016).

Sensing Applications

2-Pyridylthiazole derivatives have been developed as ratiometric fluorescent sensors for Fe(III), demonstrating the ability to undergo significant spectral shifts upon binding to Fe(III). This indicates their potential use in the detection and quantification of iron ions in various environmental and biological samples (Wang et al., 2016).

Synthesis of Ligands and Chromophores

Aryl-functionalized thiazolo[5,4-d]thiazole chromophores have been synthesized, showing that this compound can be a core structure for developing new ligands. These compounds exhibit properties suitable for photophysical studies, hinting at applications in materials science and organic electronics (Knighton et al., 2010).

Anticancer Activity

Studies have also highlighted the anticancer potential of compounds derived from this compound, particularly against triple-negative breast cancer cells. Such compounds exhibit significant in vitro cytotoxicity, underscoring their potential as therapeutic agents for hard-to-treat cancers (Santos et al., 2014).